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Compound of Interest

Compound Name: Inophyllum E

Cat. No.: B13391173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Inophyllum E is a naturally occurring pyranocoumarin, a class of secondary metabolites found

in various plant species, notably within the genus Calophyllum. These compounds have

garnered significant interest in the scientific community due to their diverse and potent

biological activities. This technical guide provides an in-depth overview of the physicochemical

properties, characterization, and known biological activities of Inophyllum E, with a focus on

experimental details and underlying molecular mechanisms. The information presented herein

is intended to serve as a valuable resource for researchers and professionals involved in

natural product chemistry, pharmacology, and drug development.

Physicochemical Properties
The fundamental physicochemical properties of Inophyllum E are summarized in the table

below. It is important to note that Inophyllum E shares the same molecular formula and mass

as its isomer, Inophyllum C, indicating they are stereoisomers or constitutional isomers.
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Property Value Source

Molecular Formula C₂₅H₂₂O₅ [1]

Molecular Weight 402.44 g/mol [1]

Melting Point Data not available

Solubility

Sparingly soluble in water.

Soluble in organic solvents like

methanol, ethanol, and

chloroform.[2]

Appearance Yellowish amorphous powder

Spectroscopic Characterization
The structural elucidation of Inophyllum E relies on a combination of spectroscopic

techniques. The following tables summarize the key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR (Proton NMR) Spectral Data
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

7.32 t Aromatic H

6.485 s Aromatic H

6.460 s Aromatic H

5.89 d Olefinic H

5.45 s

5.428 s

4.502 s

4.35 s

2.57 s

1.46 d CH₃

1.355 d CH₃

1.188 s CH₃

1.05 d CH₃

0.895 s CH₃

0.856 s CH₃

0.71 s CH₃

0.696 s CH₃

Source: Data tentatively assigned from a compound with MW 402 isolated from Calophyllum

inophyllum.[1]

¹³C-NMR (Carbon-13 NMR) Spectral Data
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Chemical Shift (δ) ppm Assignment

161.49 C=O

161.33 C=O

157.44 Aromatic C

157.34 Aromatic C

157.19 Aromatic C

157.04 Aromatic C

156.89 Aromatic C

156.27 Aromatic C

141.34 Aromatic C

128.44 Aromatic C

128.10 Aromatic C-H

27.73 CH₃

27.47 CH₃

Source: Data tentatively assigned from a compound with MW 402 isolated from Calophyllum

inophyllum.[1]

Mass Spectrometry (MS)
High-resolution mass spectrometry is crucial for confirming the molecular formula of

Inophyllum E.
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Ion m/z

[M+H]⁺ 403

[M+Na]⁺ 425

[M+K]⁺ 441

[2M+Na]⁺ 827

Source:[1]

Infrared (IR) and Ultraviolet-Visible (UV-Vis)
Spectroscopy
Specific IR and UV-Vis spectra for purified Inophyllum E are not readily available in the

reviewed literature. However, analysis of extracts containing inophyllums reveals characteristic

absorption bands.

IR Spectroscopy: Extracts of Calophyllum inophyllum show characteristic peaks for hydroxyl

(-OH), carbonyl (C=O), and aromatic (C=C) functional groups.[3]

UV-Vis Spectroscopy: The UV spectra of related compounds and extracts typically show

absorption maxima in the range of 280-350 nm, characteristic of the coumarin chromophore.

Experimental Protocols
Isolation of Inophyllum E from Calophyllum inophyllum
The following is a generalized protocol for the isolation of Inophyllum E based on common

phytochemical procedures for this class of compounds.
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Figure 1: General workflow for the isolation of Inophyllum E.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b13391173?utm_src=pdf-body-img
https://www.benchchem.com/product/b13391173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology Details:

Plant Material Preparation: The leaves of Calophyllum inophyllum are collected, washed, and

dried in the shade. The dried leaves are then ground into a fine powder.

Extraction: The powdered plant material is extracted with a suitable solvent, such as

methanol or an acetone-water mixture, using either maceration (soaking at room

temperature for several days) or Soxhlet extraction for a more exhaustive process.[4]

Concentration: The solvent is removed from the extract under reduced pressure using a

rotary evaporator to yield a crude extract.

Fractionation: The crude extract is subjected to solvent-solvent partitioning to separate

compounds based on their polarity. A typical scheme involves partitioning between n-hexane,

ethyl acetate, and water. The inophyllums, including Inophyllum E, are expected to be

enriched in the ethyl acetate fraction.

Chromatographic Separation: The ethyl acetate fraction is then subjected to column

chromatography over silica gel. A gradient elution system of increasing polarity, typically

starting with n-hexane and gradually increasing the proportion of ethyl acetate, is employed

to separate the different compounds.

Analysis and Purification: Fractions are collected and analyzed by thin-layer chromatography

(TLC) to identify those containing Inophyllum E. Fractions with similar TLC profiles are

pooled. Final purification to obtain pure Inophyllum E is achieved through preparative TLC

or high-performance liquid chromatography (HPLC).

Characterization Techniques
Thin-Layer Chromatography (TLC): TLC is used to monitor the separation of compounds

during column chromatography and to assess the purity of the isolated fractions. A common

solvent system for inophyllums is a mixture of n-hexane and ethyl acetate (e.g., 70:30 v/v).[1]

High-Performance Liquid Chromatography (HPLC): HPLC is employed for the final

purification and purity assessment of Inophyllum E. A reverse-phase C18 column with a

mobile phase of methanol and water is often used.
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Spectroscopic Analysis: The structure of the purified compound is elucidated using a

combination of spectroscopic methods, including ¹H-NMR, ¹³C-NMR, 2D-NMR (COSY,

HSQC, HMBC), mass spectrometry, IR, and UV-Vis spectroscopy.

Biological Activities and Signaling Pathways
While research on the specific biological activities of purified Inophyllum E is limited, studies

on extracts of Calophyllum inophyllum and related inophyllums have revealed several

important pharmacological effects, including anti-inflammatory, anticancer, and antiviral

activities.

Anti-inflammatory Activity
Extracts of Calophyllum inophyllum have been shown to possess anti-inflammatory properties.

The proposed mechanism involves the inhibition of key inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

